Cas no 2228441-55-0 ({2-3-(propan-2-yl)phenylcyclopropyl}methanamine)

• Product Name: {2-3-(propan-2-yl)phenylcyclopropyl}methanamine
• CAS No: 2228441-55-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6042631
• PubChem ID: 165647092
• Update Time: 2025-07-18

{2-3-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-3-(propan-2-yl)phenylcyclopropyl}methanamine
• {2-[3-(propan-2-yl)phenyl]cyclopropyl}methanamine
• 2228441-55-0
• EN300-1755924

• Inchi： 1S/C13H19N/c1-9(2)10-4-3-5-11(6-10)13-7-12(13)8-14/h3-6,9,12-13H,7-8,14H2,1-2H3
• InChI Key： VEWVEZJVRKDZNO-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC=C(C(C)C)C=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on {2-3-(propan-2-yl)phenylcyclopropyl}methanamine

Introduction to {2-3-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 2228441-55-0)

{2-3-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 2228441-55-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenylpropan-2-yl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine is defined by a cyclopropyl ring attached to a methanamine group, with a phenylpropan-2-yl substituent. This structural arrangement confers the compound with distinct chemical properties, including high stability and specific reactivity profiles. The cyclopropyl moiety, in particular, is known for its strain energy and ability to influence the conformational dynamics of the molecule, which can have significant implications for its biological activity.

Recent studies have explored the potential of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine in various biological systems. One notable area of research is its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary data suggest that this compound may exhibit selective binding to certain serotonin and dopamine receptors, which could make it useful in the development of new treatments for neurological disorders such as depression and anxiety.

In addition to its potential as a CNS modulator, {2-3-(propan-2-yl)phenylcyclopropyl}methanamine has also shown promise in the field of cancer research. Studies have indicated that this compound may possess anti-proliferative properties, potentially inhibiting the growth of certain cancer cell lines. The exact mechanisms underlying these effects are still under investigation, but preliminary findings suggest that the compound may interfere with key signaling pathways involved in cell cycle regulation and apoptosis.

The pharmacokinetic properties of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine are another area of active research. Early studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its intended therapeutic effects without causing significant side effects.

To further understand the therapeutic potential of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's safety and efficacy profiles. For example, in rodent models of depression and anxiety, administration of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine has been shown to reduce symptoms of these conditions without causing significant adverse effects.

In the context of cancer research, preclinical studies have also demonstrated that {2-3-(propan-2-yl)phenylcyclopropyl}methanamine can selectively inhibit the growth of certain tumor types while sparing normal cells. These findings suggest that the compound may have a favorable therapeutic index, making it a promising candidate for further development as an anticancer agent.

The synthesis of {2-3-(propan-2-yl)phenylcyclopropyl}methanamine has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the coupling of a cyclopropyl derivative with a substituted phenylethylene followed by reduction to form the final amine product. These synthetic methods are designed to be scalable and cost-effective, facilitating large-scale production for clinical trials and potential commercialization.

In conclusion, {2-3-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 2228441-55-0) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential applications, it is likely that new therapeutic opportunities will emerge, contributing to improved patient outcomes in various medical fields.